6-ethyl-2-[(4-methylbenzyl)sulfanyl]-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide
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Description
6-ethyl-2-[(4-methylbenzyl)sulfanyl]-6H-pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide is a useful research compound. Its molecular formula is C20H19N3O2S2 and its molecular weight is 397.51. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
The synthesis of heterocyclic compounds containing sulfanyl moieties, similar to the chemical structure , has been explored for their potential applications in various fields, including medicinal chemistry. For instance, the reactions of benzothiazine derivatives with electrophiles have been studied to understand their chemical reactivity and potential in synthesizing new compounds (Pasutto & Knaus, 1978). These studies highlight the versatility of such compounds in chemical synthesis, providing a foundational understanding that could be relevant to the compound .
Antibacterial Properties
Research on novel heterocyclic compounds containing sulfonamido moieties, akin to elements of the compound , has shown significant antibacterial activities. These studies aim to synthesize new compounds for use as antibacterial agents, highlighting the potential medicinal applications of such chemical structures (Azab, Youssef, & El-Bordany, 2013). Although direct applications to the specific compound are not provided, the antibacterial evaluation of related heterocyclic compounds suggests a broad area of research interest in developing new therapeutic agents.
Advanced Material Applications
The synthesis of bifunctional poly(ethylene oxide) with targeting and contrast-medium groups using sulfanylpyrimidine derivatives indicates the potential use of similar compounds in materials science, particularly in medical imaging and drug delivery systems (Mu, 2005). This demonstrates the versatility of such compounds beyond pharmaceutical applications, extending into materials science and engineering.
Properties
IUPAC Name |
6-ethyl-2-[(4-methylphenyl)methylsulfanyl]pyrimido[5,4-c][2,1]benzothiazine 5,5-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2S2/c1-3-23-17-7-5-4-6-16(17)19-18(27(23,24)25)12-21-20(22-19)26-13-15-10-8-14(2)9-11-15/h4-12H,3,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCSWBUAPVIYGBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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